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Compound of Interest

Compound Name: Polyquaternium 1

Cat. No.: B610157

An in-depth examination of the chemical structure, properties, and applications of the polymeric
guaternary ammonium anti-microbial agent, Polyquaternium-1.

Introduction

Polyquaternium-1 (PQ-1), also known by its chemical name Poly[(dimethyliminio)-2-butene-1,4-
diyl chloride], a-[4-[tris(2-hydroxyethyl)ammonio]-2-butenyl]-w-[tris(2-hydroxyethyl)ammonio]-
dichloride, is a polymeric quaternary ammonium compound widely utilized for its antimicrobial
properties. It is a significant component in various pharmaceutical and personal care products,
most notably as a preservative in ophthalmic solutions and contact lens disinfectants.[1] Its
efficacy against a broad spectrum of bacteria, algae, and fungi, coupled with a favorable safety
profile compared to other preservatives, makes it a subject of interest for researchers and
formulation scientists. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and relevant experimental methodologies associated
with Polyquaternium-1.

Chemical Structure

Polyquaternium-1 is a cationic polymer characterized by the presence of quaternary
ammonium centers within its backbone.[2][3] The polymer chain is synthesized from the
reaction of 1,4-dichloro-2-butene and N,N,N',N'-tetramethyl-2-butene-1,4-diamine, with
triethanolamine serving as an end-capping agent.[4] The presence of the positively charged
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guaternary ammonium groups is fundamental to its antimicrobial activity, as they interact with
the negatively charged components of microbial cell membranes.[2][5]
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Caption: Chemical structure of Polyquaternium-1.

Physicochemical Properties

The physical and chemical properties of Polyquaternium-1 are crucial for its application in
various formulations. These properties can be influenced by the manufacturing process,
particularly the molar ratios of the reactants, which affect the polymer's molecular weight and

size.
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Property Value Reference(s)
CAS Number 75345-27-6 [2][5]16]
Molecular Formula (CsH12CIN)N-C16H36CI2N206 [718]

Amber to dark brown solid; Off-
Appearance White to Light Brown; Sticky [2][6]
Solid to Solid

B Slightly soluble in DMSO,
Solubility [2][6]
Methanol (heated), and Water.

Varies depending on the
degree of polymerization.
Number average molecular
_ weight can range from 8,000 to

Molecular Weight [819]
20,000. For some
preparations, it can be around
30,000-40,000 or have an

average of 2500.

Purity >95% [2]
pH (40% liquid) 6-9

Stability Very Hygroscopic

LogP -9.896 (estimated) [6]

Experimental Protocols
Synthesis of Polyquaternium-1

The synthesis of Polyquaternium-1 can be achieved through one-step or two-step reaction
methodologies.[4]

One-Step Synthesis Workflow:
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Monomers:
N,N,N',N'-tetramethyl-2-butene-1,4-diamine
1,4-dichloro-2-butene

End-capping agent:
Triethanolamine

Mix reactants in a single reaction vessel

Polycondensation and End-capping
(e.g., 65-70°C)

Isolate Polyquaternium-1

Polyquaternium-1

Click to download full resolution via product page

Caption: One-step synthesis workflow for Polyquaternium-1.

Detailed One-Step Protocol:

A common one-step synthesis involves mixing the monomers (N,N,N’,N'-tetramethyl-2-butene-

1,4-diamine and 1,4-dichloro-2-butene) and the end-capping agent (triethanolamine) in a single

reaction vessel.[4] The molar ratio of the diamine to the monoamine (triethanolamine) can vary,

typically from 2:1 to 30:1.[4]

« Example Protocol: A synthesis described in a patent involves a reactant admixture of 1,4-bis-
dimethylamino-2-butene with triethanolamine (TEA) at a molar ratio of approximately 5:1.
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The molar ratio of 1,4-dichloro-butene to 1,4-bis-dimethylamino-2-butene is about 1.1:1. The
reaction is carried out at 65°C.

Two-Step Synthesis:

The two-step synthesis involves a polycondensation reaction to form the polymer backbone,
followed by a separate end-capping reaction to terminate the chains.[4]

o Step 1: Polymerization: React trans-1,4-bis(dimethylamino)-2-butene with trans-1,4-dichloro-
2-butene to form a polymeric quaternary a,w-dichloro-ammonium compound.[10]

o Step 2: End-capping: The terminal chlorine atoms of the polymer are then substituted by
reacting with triethanolamine to yield Polyquaternium-1.[10]

Characterization Methods

Gel Permeation Chromatography (GPC):

GPC is utilized to determine the molecular size and weight distribution of the synthesized
Polyquaternium-1.

o Example Protocol:

[¢]

System: Agilent 1100 Series HPLC system with a PDA detector.

o

Column: Phenomenex BioSep-SEC-S 2000.

[e]

Mobile Phase: An aqueous solution of 0.045 M KH2POa4, 0.45% NacCl, and 9.1% CHsCN.

o

Detection: Absorbance peak at 205 nm.
Proton Nuclear Magnetic Resonance (*H-NMR):

IH-NMR is employed to measure the molecular weight of Polyquaternium-1.

Mechanism of Action and Biological Activity

Polyquaternium-1's primary mechanism of antimicrobial action involves the disruption of
microbial cell membranes.[5][11] Its polycationic nature facilitates adsorption to the negatively
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charged surfaces of microbial membranes, leading to a loss of membrane integrity and leakage
of intracellular components, such as potassium ions, ultimately causing cell death.[5][12][13]

Signaling Pathway Activation:

In addition to its antimicrobial effects, studies have shown that Polyquaternium-1 can interact
with mammalian cells. It has been reported to activate the NF-kB (nuclear factor kappa-light-
chain-enhancer of activated B cells) signaling pathway in human corneal epithelial cells,
leading to an inflammatory response.[5][14]
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Caption: NF-kB pathway activation by Polyquaternium-1.

While Polyquaternium-1 can induce an inflammatory response, it is generally considered to
have lower cytotoxicity towards mammalian cells compared to other preservatives like
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benzalkonium chloride (BAK).[5][14] This is attributed to its larger molecular size, which is
thought to hinder its penetration into mammalian cells.[11]

Applications in Research and Drug Development

Polyquaternium-1 is a valuable tool for researchers and drug development professionals in
several areas:

o Ophthalmic Formulations: It is extensively used as a preservative in multi-dose eye drops for
conditions such as glaucoma and dry eye, as well as in artificial tear solutions.[2][5][15]

o Contact Lens Care: It serves as a disinfectant in solutions for cleaning and storing contact
lenses.[15]

o Dermal Applications: In skincare products, it can function as an antimicrobial agent and
thickener.[2]

o Drug Delivery: Its properties can be leveraged to enhance the stability, bioavailability, and
controlled release of active pharmaceutical ingredients.[2]

o Ocular Surface Studies: It is used in research to evaluate the effects of preservatives on the
ocular surface.[1][6]

Conclusion

Polyquaternium-1 is a well-established polymeric antimicrobial agent with a distinct chemical
structure and a multifaceted mechanism of action. Its favorable balance of antimicrobial
efficacy and relatively low mammalian cell toxicity has solidified its importance in ophthalmic
and personal care formulations. A thorough understanding of its physicochemical properties
and synthesis is essential for its effective and safe application in research and the development
of new drug products. Further investigation into its interactions with biological systems will
continue to refine its use and potentially uncover new applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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